Cas no 64527-28-2 (isothiazol-4-amine)

• Product Name: isothiazol-4-amine
• CAS No: 64527-28-2
• MF: C₃H₄N₂S
• MW: 100.142258644104
• MDL: MFCD02598860
• CID: 499842
• PubChem ID: 22291235
• Update Time: 2025-11-02

isothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolamine
• 1,2-thiazol-4-amine
• 4-Amino-isothiazole
• ISOTHIAZOL-4-AMINE
• ISOTHIAZOL-4-YLAMINE
• AKOS006282495
• BB 0262534
• 64527-28-2
• FT-0726833
• EN300-106877
• DTXSID00624447
• SY100142
• 4-aminoisothiazole
• MFCD02598860
• AS-42535
• CS-0049320
• A918297
• SCHEMBL1093956
• AB11898
• DB-073508
• 4-Isothiazolamine(9CI)
• isothiazol-4-amine

• MDL： MFCD02598860
• Inchi： 1S/C3H4N2S/c4-3-1-5-6-2-3/h1-2H,4H2
• InChI Key： SFJCFBXXCFKVGU-UHFFFAOYSA-N
• SMILES： S1C=C(C=N1)N

Computed Properties

• Exact Mass: 100.01000
• Monoisotopic Mass: 100.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 67.15000
• LogP: 1.30650

isothiazol-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on isothiazol-4-amine

Exploring the Versatile Applications and Properties of Isothiazol-4-amine (CAS No. 64527-28-2)

Isothiazol-4-amine, identified by its CAS number 64527-28-2, is a heterocyclic organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique isothiazole ring structure, serves as a crucial building block in the synthesis of various biologically active molecules. Researchers and industry professionals are increasingly interested in isothiazol-4-amine derivatives due to their potential applications in drug discovery and crop protection.

The chemical structure of isothiazol-4-amine features a five-membered ring containing nitrogen and sulfur atoms, which contributes to its remarkable stability and reactivity. This structural feature makes it an ideal candidate for developing novel pharmaceutical compounds with enhanced bioavailability and target specificity. Recent studies have highlighted the potential of isothiazol-4-amine-based drugs in addressing antibiotic resistance, a growing global health concern that has become a hot topic in medical research and public health discussions.

In the agricultural sector, isothiazol-4-amine derivatives have shown promise as effective crop protection agents. With the increasing demand for sustainable farming practices and the global focus on food security, researchers are exploring how these compounds can contribute to the development of next-generation pesticides with improved environmental profiles. The unique mode of action of isothiazol-4-amine-containing compounds makes them particularly valuable in combating resistant pest strains, a challenge that has become more pressing in recent years.

The synthesis and modification of isothiazol-4-amine have become active areas of research in organic chemistry. Scientists are developing innovative synthetic routes for isothiazol-4-amine that offer higher yields, better purity, and reduced environmental impact. These advancements align with the growing emphasis on green chemistry principles and sustainable manufacturing processes, topics that are currently trending in both academic and industrial chemistry circles.

Material science applications of isothiazol-4-amine are also gaining traction. The compound's ability to form stable complexes with various metals has opened up possibilities for creating advanced functional materials. These materials have potential applications in electronics, catalysis, and energy storage systems - areas that are at the forefront of technological innovation and frequently searched by professionals in these fields.

Quality control and analytical methods for isothiazol-4-amine have seen significant improvements in recent years. Advanced techniques such as HPLC analysis of isothiazol-4-amine and spectroscopic characterization methods are now routinely employed to ensure the compound's purity and consistency. These developments respond to the pharmaceutical industry's increasing demand for rigorous quality standards, a topic that frequently appears in regulatory discussions and industry publications.

The commercial availability of isothiazol-4-amine has expanded significantly to meet growing research and industrial needs. Suppliers now offer various isothiazol-4-amine formulations with different purity grades and packaging options. This availability supports the compound's increasing use in high-throughput screening and combinatorial chemistry, approaches that are revolutionizing drug discovery and frequently searched by pharmaceutical researchers.

Safety considerations for handling isothiazol-4-amine remain an important aspect of its use in laboratory and industrial settings. While not classified as highly hazardous, proper storage conditions for isothiazol-4-amine and appropriate personal protective equipment are essential to ensure safe handling. These precautions align with the broader industry focus on laboratory safety protocols, a subject of constant discussion in scientific communities and frequently searched by laboratory professionals.

Future research directions for isothiazol-4-amine are likely to focus on expanding its applications in medicinal chemistry. The compound's potential in developing targeted therapies for chronic diseases and its role in precision medicine approaches are particularly exciting areas of investigation. These topics resonate with current healthcare trends and are frequently searched by medical researchers and healthcare professionals seeking innovative treatment options.

In conclusion, isothiazol-4-amine (CAS No. 64527-28-2) represents a versatile and valuable compound with wide-ranging applications across multiple scientific disciplines. Its unique chemical properties, combined with ongoing research into its potential uses, ensure that this compound will remain an important focus of scientific inquiry and industrial application for years to come. As research continues to uncover new possibilities for isothiazol-4-amine-based compounds, we can expect to see even more innovative applications emerge in response to global scientific and technological challenges.